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Compound of Interest

Compound Name: S-Methyl thioacetate

Cat. No.: B074164 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with S-Methyl
thioacetate. Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

S-Methyl thioacetate is a flammable and toxic compound requiring stringent safety measures.

This guide outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to minimize risk and ensure a safe research environment.

Essential Safety Information at a Glance
Proper PPE is the first line of defense against the hazards of S-Methyl thioacetate. The

following table summarizes the required equipment for various laboratory scenarios.
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Scenario
Required Personal Protective Equipment

(PPE)

Routine Handling (in a certified chemical fume

hood)

Eye/Face Protection: Tightly fitting safety

goggles or safety glasses with side-shields.[1]

Skin Protection: Chemically resistant gloves

(e.g., nitrile, neoprene), a flame-retardant lab

coat, and closed-toe shoes.[1][2] Respiratory

Protection: Not generally required when working

in a properly functioning chemical fume hood.

Spill or Accidental Release

Eye/Face Protection: Tightly fitting safety

goggles and a face shield.[1] Skin Protection:

Chemical-resistant gloves, impervious clothing

or apron, and chemical-resistant boots.[1]

Respiratory Protection: A NIOSH-approved

respirator with an organic vapor cartridge is

necessary if vapors are present and ventilation

is inadequate.[3]

Emergency Situations (e.g., fire)

Full protective gear, including a self-contained

breathing apparatus (SCBA), is required for

firefighting.[1][4]

Physical and Chemical Properties of S-Methyl
Thioacetate
Understanding the properties of S-Methyl thioacetate is crucial for safe handling and storage.
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Property Value

Molecular Formula C₃H₆OS[5][6]

Molecular Weight 90.14 g/mol

Appearance Colorless to pale yellow liquid[7]

Odor Distinctive, reminiscent of garlic or onion[7]

Boiling Point 97 - 99 °C (206.6 - 210.2 °F)[6]

Flash Point 12 °C (53.6 °F)[6]

Hazards

Highly flammable liquid and vapor.[3][5] Toxic in

contact with skin.[1][5] Causes serious eye

irritation.[1][5] Toxic if inhaled.[1][5]

Procedural Guidance for Safe Handling
A systematic approach to handling S-Methyl thioacetate is fundamental to laboratory safety.

The following workflow diagram illustrates the key stages, from preparation to disposal.
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Safe Handling Workflow for S-Methyl Thioacetate

Preparation

Handling (in Chemical Fume Hood)

Post-Experiment

Waste Disposal

Review Safety Data Sheet (SDS)

Assemble all necessary equipment and reagents

Ensure emergency eyewash and safety shower are accessible

Don appropriate Personal Protective Equipment (PPE)

Ground and bond container and receiving equipment

Use non-sparking tools

Carefully weigh and transfer the chemical

Keep containers sealed when not in use

Avoid inhalation of vapors and direct contact

Decontaminate work surfaces

Remove and properly dispose of contaminated PPE

Wash hands thoroughly

Collect all waste in a labeled, sealed hazardous waste container

Follow institutional guidelines for hazardous waste pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of S-Methyl thioacetate.
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Standard Operating Procedure: Thioacetylation
Reaction
This protocol details a representative synthetic procedure involving S-Methyl thioacetate.

Objective: To perform a thioacetylation of an amine to form the corresponding thioacetamide.

Materials:

S-Methyl thioacetate

Amine substrate

Anhydrous solvent (e.g., dichloromethane)

Round-bottom flask

Magnetic stirrer and stir bar

Syringes and needles

Inert gas supply (e.g., nitrogen or argon)

Chemical fume hood

Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Assemble and dry all glassware.

Don all required PPE as outlined in the "Routine Handling" section of the table above.

Reaction Setup:
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In the chemical fume hood, add the amine substrate and anhydrous solvent to the round-

bottom flask equipped with a magnetic stir bar.

Flush the flask with an inert gas.

Cool the reaction mixture to the desired temperature using an appropriate cooling bath.

Addition of S-Methyl Thioacetate:

Using a clean, dry syringe, carefully draw up the required volume of S-Methyl
thioacetate. It is critical to perform this transfer within the fume hood to avoid inhalation of

vapors.[1]

Slowly add the S-Methyl thioacetate to the stirring reaction mixture dropwise.

Reaction Monitoring:

Allow the reaction to proceed for the specified time, monitoring its progress by a suitable

analytical technique (e.g., TLC, LC-MS).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture according to the specific

experimental procedure.

Perform the necessary extractions and washes.

Purify the product using appropriate methods (e.g., chromatography, crystallization).

Waste Disposal:

All liquid and solid waste containing S-Methyl thioacetate or its byproducts must be

collected in a designated hazardous waste container.[4]

Contaminated consumables such as gloves, syringes, and paper towels must also be

disposed of as hazardous waste.[2]

Decontamination:
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Thoroughly clean all glassware and the work area within the fume hood.

Properly remove and dispose of PPE.

Wash hands and any exposed skin thoroughly with soap and water.[1]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

Emergency Response for S-Methyl Thioacetate Incidents

Personal Exposure Spill Response Fire Response

Inhalation: Move to fresh air. Seek immediate medical attention. Skin Contact: Immediately remove contaminated clothing. Wash skin with soap and plenty of water for at least 15 minutes. Seek immediate medical attention. Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention. Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. Evacuate the area and remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill with an inert absorbent material.

Collect the absorbed material using non-sparking tools into a sealed container for hazardous waste disposal.

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.

Wear a self-contained breathing apparatus (SCBA).
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Caption: Immediate actions for S-Methyl thioacetate emergencies.

By strictly adhering to these guidelines, you contribute to a safer laboratory environment for

yourself and your colleagues. Always prioritize safety and consult your institution's specific

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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